Cas no 1049200-73-8 (2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• CAS No: 1049200-73-8
• MF: C₂₅H₂₈N₄O₂S
• MW: 448.580424308777
• CID: 5969325
• PubChem ID: 25836521
• Update Time: 2025-07-16

2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• AKOS024496293
• 1049200-73-8
• 2-(benzylthio)-1-(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)ethanone
• 2-benzylsulfanyl-1-[4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]ethanone
• F5088-0440
• CCG-313697
• VU0634292-1

• Inchi： 1S/C25H28N4O2S/c1-2-31-22-10-8-21(9-11-22)23-12-13-24(27-26-23)28-14-16-29(17-15-28)25(30)19-32-18-20-6-4-3-5-7-20/h3-13H,2,14-19H2,1H3
• InChI Key： QKWUZSHVODEKRD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCN(C2=CC=C(C3C=CC(=CC=3)OCC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 448.19329732g/mol
• Monoisotopic Mass: 448.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

Comprehensive Overview of 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No. 1049200-73-8)

The compound 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No. 1049200-73-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a pyridazine core, piperazine linker, and benzylsulfanyl moiety makes it a promising candidate for drug discovery, particularly in the fields of kinase inhibition and central nervous system (CNS) modulation. Researchers are increasingly exploring its potential applications due to its ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

Recent studies highlight the growing demand for novel small-molecule therapeutics, especially in areas like neurodegenerative diseases and cancer treatment. The pyridazine scaffold, a key component of this compound, is known for its versatility in medicinal chemistry, often contributing to improved bioavailability and binding affinity. Coupled with the piperazine group, which enhances solubility and pharmacokinetics, this molecule stands out as a potential lead compound for further optimization. Users searching for "pyridazine-based drug candidates" or "piperazine derivatives in CNS research" will find this compound highly relevant to their inquiries.

From a synthetic chemistry perspective, the benzylsulfanyl moiety introduces additional functionality, enabling selective modifications for structure-activity relationship (SAR) studies. This feature aligns with current trends in fragment-based drug design, where researchers prioritize modular compounds for targeted therapy development. The compound's CAS No. 1049200-73-8 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular weight and logP value further suggest favorable drug-likeness, a hot topic in computational chemistry and AI-driven drug discovery platforms.

In the context of precision medicine, this compound's potential extends to personalized treatment strategies. For instance, its interaction with dopamine receptors or serotonin transporters could be explored for mood disorder therapeutics, a subject frequently searched in academic and clinical circles. Additionally, its ethoxyphenyl group may contribute to metabolic stability, addressing common challenges in oral drug formulation. These attributes make it a compelling case study for discussions on next-generation pharmaceuticals and multi-target drug development.

As the scientific community continues to investigate heterocyclic compounds, 2-(benzylsulfanyl)-1-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one exemplifies innovation in molecular design. Its relevance to high-throughput screening and virtual ligand screening workflows underscores its utility in modern drug discovery pipelines. For researchers querying "advanced synthetic intermediates" or "bioactive piperazine analogs," this compound offers a robust template for further exploration and patentable innovations.